Cas no 1261778-18-0 (2-Chloro-5-(2,3-difluorophenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(2,3-difluorophenyl)nicotinic acid
• CAS No: 1261778-18-0
• MF: C₁₂H₆ClF₂NO₂
• MW: 269.631349086761
• CID: 2761338
• PubChem ID: 53223062
• Update Time: 2025-06-08

2-Chloro-5-(2,3-difluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60687351
• 2-CHLORO-5-(2,3-DIFLUOROPHENYL)NICOTINIC ACID
• 2-Chloro-5-(2,3-difluorophenyl)nicotinicacid
• 2-Chloro-5-(2,3-difluorophenyl)nicotinic acid, 95%
• MFCD18317221
• 1261778-18-0
• 2-Chloro-5-(2,3-difluorophenyl)nicotinic acid

• Inchi： 1S/C12H6ClF2NO2/c13-11-8(12(17)18)4-6(5-16-11)7-2-1-3-9(14)10(7)15/h1-5H,(H,17,18)
• InChI Key： XLQKJOVFULBEOZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC=C(C=1F)F

Computed Properties

• Exact Mass: 269.0055125Da
• Monoisotopic Mass: 269.0055125Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Chloro-5-(2,3-difluorophenyl)nicotinic acid

Introduction to 2-Chloro-5-(2,3-difluorophenyl)nicotinic Acid (CAS No. 1261778-18-0)

2-Chloro-5-(2,3-difluorophenyl)nicotinic acid (CAS No. 1261778-18-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its chloro and difluorophenyl substituents on a nicotinic acid backbone, exhibits unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents. The structural features of this molecule not only contribute to its potential biological activity but also open up avenues for further chemical modifications and derivatization, making it a subject of intense research interest.

The molecular structure of 2-Chloro-5-(2,3-difluorophenyl)nicotinic acid consists of a nicotinic acid core, which is a well-known precursor in the synthesis of various bioactive molecules. The presence of a chloro group at the 2-position and a 2,3-difluorophenyl group at the 5-position introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets. These modifications are particularly significant in the context of drug design, as they can influence binding affinity, metabolic stability, and overall pharmacokinetic profiles.

In recent years, there has been growing interest in nicotinic acid derivatives due to their potential applications in treating various diseases, including neurological disorders and metabolic conditions. The fluorine atoms in the 2,3-difluorophenyl moiety play a crucial role in enhancing the compound's lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. Additionally, the chloro group can serve as a handle for further functionalization, allowing chemists to explore new chemical space and develop more sophisticated molecular architectures.

One of the most compelling aspects of 2-Chloro-5-(2,3-difluorophenyl)nicotinic acid is its potential as a lead compound for drug discovery. Researchers have been exploring its biological activity by evaluating its interactions with enzymes and receptors relevant to human health. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and oxidative stress pathways. These findings are particularly intriguing given the increasing recognition of these pathways in various chronic diseases.

The synthesis of 2-Chloro-5-(2,3-difluorophenyl)nicotinic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the aromatic ring is particularly challenging due to their high reactivity and sensitivity to various environmental factors. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for such compounds. These synthetic strategies are essential for ensuring that researchers have access to high-quality starting materials for their biological evaluations.

From a computational chemistry perspective, the study of 2-Chloro-5-(2,3-difluorophenyl)nicotinic acid has provided valuable insights into its molecular interactions. Molecular modeling techniques have been used to predict how this compound might bind to biological targets such as enzymes and receptors. These simulations help researchers design more effective derivatives by identifying key interaction points and optimizing binding affinities. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery pipelines.

The pharmacological profile of 2-Chloro-5-(2,3-difluorophenyl)nicotinic acid is still under active investigation, but initial findings suggest promising applications in several therapeutic areas. For instance, its structural similarity to known anti-inflammatory agents makes it a candidate for developing new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its potential effects on neurological pathways raise questions about its utility in treating neurodegenerative diseases like Alzheimer's and Parkinson's.

In conclusion, 2-Chloro-5-(2,3-difluorophenyl)nicotinic acid (CAS No. 1261778-18-0) represents an exciting opportunity for pharmaceutical innovation. Its unique structural features offer a rich foundation for developing novel therapeutics with significant potential benefits for human health. As research continues to uncover new biological activities and synthetic strategies for this compound, it is likely to remain at the forefront of medicinal chemistry investigations.